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Compound of Interest

2-(4-

Compound Name: Chlorophenyl)cyclopropanecarbox
ylic acid

CAS No.: 90940-40-2

Cat. No.: B1346357

Get Quote

\ J

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug
Development Professionals

Introduction

2-(4-Chlorophenyl)cyclopropanecarboxylic acid is a versatile synthetic building block whose
rigid cyclopropane scaffold and substituted phenyl ring make it a valuable component in
medicinal chemistry and materials science. The precise orientation of its functional groups,
dictated by its stereochemistry, allows for the targeted design of molecules with specific
biological activities. This guide provides an in-depth analysis of this compound, focusing on its
chemical identity, synthesis, analytical characterization, and applications, particularly within the
pharmaceutical industry. The insights provided herein are intended to equip researchers and
drug development professionals with the foundational knowledge required to effectively utilize
this compound in their work.
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Part 1: Chemical Identity and Physicochemical
Properties

The identity of 2-(4-Chlorophenyl)cyclopropanecarboxylic acid is fundamentally defined by
its structure, which gives rise to several stereocisomers. Each isomer possesses a unique
Chemical Abstracts Service (CAS) number and distinct physicochemical properties.

CAS Numbers and Stereoisomerism

The substitution pattern on the cyclopropane ring allows for both cis and trans diastereomers.
Furthermore, each of these diastereomers is chiral and exists as a pair of enantiomers.

» Racemic Mixture: The general CAS number 90940-40-2 often refers to an unspecified
mixture of isomers[1][2].

e Specific Stereoisomers: For targeted drug design, enantiomerically pure forms are often
required. For example, the (1S,2S) enantiomer is identified by CAS number 142793-24-6(3]

[4].

It is critical for researchers to specify the exact stereocisomer being used, as the biological
activity and pharmacokinetic profiles of different isomers can vary significantly.

Core Molecular and Physical Data

A summary of the key physicochemical properties is presented in the table below. These values
are crucial for designing experimental conditions, such as solvent selection for reactions and
analytical methods.

Property Value Source(s)
Molecular Formula C10HoCIO2 [1][3][5]
Molecular Weight 196.63 g/mol [11[31[5]
Appearance White to off-white solid

2-8°C or Room Temperature,
Storage Temperature [31[5]
sealed and dry
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Part 2: Synthesis and Manufacturing Insights

The synthesis of 2-(4-Chlorophenyl)cyclopropanecarboxylic acid can be approached
through several routes. The choice of method often depends on the desired stereochemistry,
scale, and available starting materials.

General Synthetic Approach: Cyclopropanation

A common and effective method for creating the cyclopropane ring is through a
cyclopropanation reaction. This typically involves the reaction of a styrene derivative with a
carbene or carbene equivalent.

A plausible synthetic route involves the reaction of 4-chlorostyrene with a diazo compound,
such as ethyl diazoacetate, in the presence of a rhodium or copper catalyst. This is followed by
hydrolysis of the resulting ester to yield the carboxylic acid[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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